Cas no 61487-25-0 (2-Amino-3-chlorobenzyl Alcohol)

• Product Name: 2-Amino-3-chlorobenzyl Alcohol
• CAS No: 61487-25-0
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD13193432
• CID: 477589
• PubChem ID: 14155407
• Update Time: 2025-05-27

2-Amino-3-chlorobenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• (2-Amino-3-chlorophenyl)methanol
• 2-Amino-3-chlorobenzyl Alcohol
• Benzenemethanol, 2-amino-3-chloro-
• (2-amino-3-chloro-phenyl)-methanol
• Benzenemethanol,2-amino-3-chloro

• MDL： MFCD13193432
• Inchi： 1S/C7H8ClNO/c8-6-3-1-2-5(4-10)7(6)9/h1-3,10H,4,9H2
• InChI Key： XIHOYQMBAUMKCY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CO)=C1N

Computed Properties

• Exact Mass: 157.02900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• Boiling Point: 296.3℃ at 760 mmHg
• PSA: 46.25000
• LogP: 1.99570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Amino-3-chlorobenzyl Alcohol

2-Amino-3-chlorobenzyl Alcohol (CAS No. 61487-25-0): An Overview of Its Properties, Applications, and Recent Research

2-Amino-3-chlorobenzyl Alcohol (CAS No. 61487-25-0) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 3-Chloro-2-aminobenzyl alcohol, has gained significant attention due to its unique chemical structure and potential in various scientific and industrial processes.

The molecular formula of 2-Amino-3-chlorobenzyl Alcohol is C₈H₉ClNO, and its molecular weight is approximately 168.61 g/mol. The compound features a benzene ring substituted with an amino group (-NH₂) at the 2-position and a chloro group (-Cl) at the 3-position, with a hydroxymethyl group (-CH₂OH) attached to the benzene ring. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, 2-Amino-3-chlorobenzyl Alcohol is a white to off-white solid at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound has a melting point ranging from 70°C to 75°C and a boiling point of approximately 250°C under standard atmospheric pressure.

The chemical reactivity of 2-Amino-3-chlorobenzyl Alcohol is influenced by its functional groups. The amino group can participate in nucleophilic substitution reactions, while the hydroxymethyl group can undergo oxidation to form aldehyde or carboxylic acid derivatives. The chloro substituent can also undergo substitution reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 2-Amino-3-chlorobenzyl Alcohol has shown promise as a building block for the synthesis of various bioactive compounds. Recent research has focused on its potential as an intermediate in the development of new drugs targeting neurological disorders, cancer, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 2-Amino-3-chlorobenzyl Alcohol in the synthesis of novel antitumor agents with improved efficacy and reduced side effects.

Beyond pharmaceutical applications, 2-Amino-3-chlorobenzyl Alcohol has found utility in other areas such as materials science and analytical chemistry. In materials science, it has been used as a precursor for the synthesis of functional polymers and coatings with enhanced properties. In analytical chemistry, it serves as a standard reference material for the calibration of analytical instruments due to its well-defined chemical structure and stability.

The environmental impact of 2-Amino-3-chlorobenzyl Alcohol is an important consideration for its industrial use. Studies have shown that it is biodegradable under aerobic conditions and does not persist in the environment for extended periods. However, proper handling and disposal practices are essential to minimize any potential environmental risks associated with its use.

In conclusion, 2-Amino-3-chlorobenzyl Alcohol (CAS No. 61487-25-0) is a multifaceted compound with diverse applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and reactivity make it a valuable intermediate in the synthesis of bioactive compounds and functional materials. Ongoing research continues to explore new avenues for its application, further solidifying its importance in scientific and industrial contexts.